Cas no 112523-91-8 (Atisan-3-one,16,17-dihydroxy-, (5b,8a,9b,10a,12a)-)
112523-91-8 structure
Product Name:Atisan-3-one,16,17-dihydroxy-, (5b,8a,9b,10a,12a)-
CAS No:112523-91-8
MF:C20H32O3
MW:320.466286659241
CID:166874
PubChem ID:453152
Update Time:2025-04-19
Atisan-3-one,16,17-dihydroxy-, (5b,8a,9b,10a,12a)- Chemical and Physical Properties
Names and Identifiers
-
- Atisan-3-one,16,17-dihydroxy-, (5b,8a,9b,10a,12a)-
- ent-16α,17-Dihydroxyatisan-3-one
- ent-16alpha,17-Dihydroxyatisan-3-one
- ent-16S,17-Dihydroxyatisan-3-one
- Aids002921
- Aids-002921
- (5beta,8alpha,9beta,10alpha,12alpha)-16,17-Dihydroxyatisan-3-one
- Atisan-3-one, 16,17-dihydroxy-, (5.beta.,8.alpha.,9.beta.,10.alpha.,12.alpha.)-
- Atisan-3-one, 16,17-dihydroxy-, (5beta,8alpha,9beta,10alpha,12alpha)-
- 112523-91-8
- DTXSID90920829
- F92854
- 16,17-Dihydroxyatisan-3-one
- (1S,4S,9S,10R,12R,13S)-13-hydroxy-13-(hydroxymethyl)-5,5,9-trimethyltetracyclo[10.2.2.01,10.04,9]hexadecan-6-one
- AKOS032949030
- CHEMBL459910
-
- Inchi: 1S/C20H32O3/c1-17(2)14-5-9-19-8-4-13(20(23,11-19)12-21)10-15(19)18(14,3)7-6-16(17)22/h13-15,21,23H,4-12H2,1-3H3/t13-,14-,15+,18-,19-,20-/m1/s1
- InChI Key: GFMRAAZMCOCUCY-ALCQSMKISA-N
- SMILES: O[C@@]1(CO)C[C@]23CC[C@@H]1C[C@H]2[C@]1(C)CCC(C(C)(C)[C@H]1CC3)=O
Computed Properties
- Exact Mass: 320.23500
- Monoisotopic Mass: 320.235
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 1
- Complexity: 541
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.5A^2
- XLogP3: 3
Experimental Properties
- Color/Form: Powder
- Density: 0.9763 g/cm3 (15 ºC)
- Melting Point: 174-175 ºC
- Boiling Point: 460.0±45.0 °C at 760 mmHg
- Flash Point: 246.1±25.2 °C
- Refractive Index: 1.5311 (589.3 nm 20 ºC)
- Solubility: Very slightly soluble (0.35 g/l) (25 º C),
- PSA: 57.53000
- LogP: 3.32160
- Vapor Pressure: 0.0±2.6 mmHg at 25°C
Atisan-3-one,16,17-dihydroxy-, (5b,8a,9b,10a,12a)- Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Atisan-3-one,16,17-dihydroxy-, (5b,8a,9b,10a,12a)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E35990-5mg |
Ent-16S,17-Dihydroxyatisan-3-one |
112523-91-8 | ,HPLC≥98% | 5mg |
¥4480.0 | 2023-09-08 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN3937-1 mg |
ent-16alpha,17-Dihydroxyatisan-3-one |
112523-91-8 | 1mg |
¥2275.00 | 2022-04-26 | ||
| TargetMol Chemicals | TN3937-5mg |
ent-16alpha,17-Dihydroxyatisan-3-one |
112523-91-8 | 5mg |
¥ 3090 | 2024-07-19 | ||
| TargetMol Chemicals | TN3937-5 mg |
ent-16alpha,17-Dihydroxyatisan-3-one |
112523-91-8 | 98% | 5mg |
¥ 3,090 | 2023-07-10 | |
| TargetMol Chemicals | TN3937-1 mL * 10 mM (in DMSO) |
ent-16alpha,17-Dihydroxyatisan-3-one |
112523-91-8 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 3190 | 2023-09-15 | |
| A2B Chem LLC | AE23505-5mg |
ent-16alpha,17-Dihydroxyatisan-3-One |
112523-91-8 | 5mg |
$552.00 | 2024-04-20 | ||
| TargetMol Chemicals | TN3937-5mg |
ent-16alpha,17-Dihydroxyatisan-3-one |
112523-91-8 | 5mg |
¥ 3090 | 2024-07-24 | ||
| TargetMol Chemicals | TN3937-1 ml * 10 mm |
ent-16alpha,17-Dihydroxyatisan-3-one |
112523-91-8 | 1 ml * 10 mm |
¥ 3190 | 2024-07-24 | ||
| TargetMol Chemicals | TN3937-1 ml * 10 mm |
ent-16alpha,17-Dihydroxyatisan-3-one |
112523-91-8 | 1 ml * 10 mm |
¥ 3190 | 2024-07-19 |
Atisan-3-one,16,17-dihydroxy-, (5b,8a,9b,10a,12a)- Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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